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Compound of Interest

Compound Name: 2,3-Dibromobenzaldehyde

CAS No.: 61563-26-6

Cat. No.: B1338254

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 2,3-Dibromobenzaldehyde. Due to the limited availability of published

experimental spectra for this specific compound, this document leverages data from structurally

analogous compounds and established principles of spectroscopic interpretation to provide a

reliable predictive analysis. This guide is intended to assist researchers in the identification,

characterization, and quality control of 2,3-Dibromobenzaldehyde in a laboratory setting.

Predicted Spectroscopic Data
The following sections summarize the anticipated data from Infrared (IR) Spectroscopy,

Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for 2,3-
Dibromobenzaldehyde.

Predicted Infrared (IR) Spectroscopy Data
The IR spectrum of 2,3-Dibromobenzaldehyde is expected to exhibit characteristic absorption

bands corresponding to its functional groups. The aldehyde group and the substituted aromatic
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ring will be the most prominent features.

Wavenumber
(cm⁻¹)

Functional Group Vibrational Mode Expected Intensity

~3080-3050 C-H (Aromatic) Stretch Medium-Weak

~2860 & ~2760 C-H (Aldehyde)
Stretch (Fermi

Doublet)
Medium-Weak

~1705-1685
C=O (Aromatic

Aldehyde)
Stretch Strong

~1580, 1460, 1420 C=C (Aromatic) Stretch Medium-Strong

Below 800 C-Br Stretch Medium-Strong

Note: The conjugation of the aldehyde to the aromatic ring is expected to lower the C=O

stretching frequency compared to an aliphatic aldehyde.[1][2][3]

Predicted Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
The ¹H and ¹³C NMR spectra are crucial for the structural elucidation of 2,3-
Dibromobenzaldehyde. The chemical shifts are influenced by the electron-withdrawing effects

of the bromine atoms and the aldehyde group.

1.2.1. Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS)
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Signal
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

Aldehyde-H ~10.3 Singlet (s) - 1H, -CHO

Aromatic-H4 ~7.4-7.5 Triplet (t) ~7.8 1H

Aromatic-H5 ~7.8-7.9
Doublet of

doublets (dd)
J ≈ 7.8, 1.5 1H

Aromatic-H6 ~7.9-8.0
Doublet of

doublets (dd)
J ≈ 7.8, 1.5 1H

Note: The aldehyde proton is expected to be a sharp singlet, highly deshielded due to the

electronegativity of the oxygen atom.[4] The aromatic protons will exhibit splitting patterns

based on their coupling with neighboring protons.

1.2.2. Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: TMS)

Signal Predicted Chemical Shift (δ, ppm)

C=O ~190

C1 ~135

C2 ~125

C3 ~130

C4 ~130

C5 ~138

C6 ~130

Note: The carbonyl carbon will be the most downfield signal. The carbons attached to the

bromine atoms (C2 and C3) will have their chemical shifts influenced by the halogen's

electronegativity and size.
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Predicted Mass Spectrometry (MS) Data
Mass spectrometry will provide information on the molecular weight and fragmentation pattern

of 2,3-Dibromobenzaldehyde. The presence of two bromine atoms will result in a

characteristic isotopic pattern for the molecular ion peak.

m/z Ion Notes

262, 264, 266 [M]⁺, [M+2]⁺, [M+4]⁺

Molecular ion peak cluster with

a characteristic ~1:2:1 intensity

ratio due to the two bromine

isotopes (⁷⁹Br and ⁸¹Br).[5][6]

261, 263, 265 [M-H]⁺ Loss of a hydrogen atom.

233, 235, 237 [M-CHO]⁺ Loss of the formyl radical.

183, 185 [M-Br]⁺ Loss of one bromine atom.

155 [M-Br-CO]⁺
Loss of a bromine atom and

carbon monoxide.

104 [M-2Br]⁺ Loss of both bromine atoms.

76 [C₆H₄]⁺ Benzene ring fragment.

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data for a solid

aromatic aldehyde like 2,3-Dibromobenzaldehyde.

Infrared (IR) Spectroscopy (Attenuated Total Reflectance
- ATR)

Instrument Setup: Perform a background scan to account for atmospheric CO₂ and water

vapor.

Sample Preparation: Place a small amount of solid 2,3-Dibromobenzaldehyde directly onto

the ATR crystal.
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Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal.

Acquire the spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background. Perform baseline correction if necessary.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., CDCl₃) in a clean NMR tube.[8]

For ¹³C NMR, a higher concentration of 20-50 mg is recommended.[9]

Add a small amount of tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Instrument Setup: Insert the NMR tube into the spectrometer, lock onto the deuterium signal

of the solvent, and shim the magnetic field to achieve homogeneity.[8]

Data Acquisition:

¹H NMR: Use a standard single-pulse sequence with a 30-45° pulse angle, an acquisition

time of 2-4 seconds, a relaxation delay of 1-5 seconds, and 8-16 scans.[8]

¹³C NMR: Use a proton-decoupled pulse sequence with a 45° pulse angle, an acquisition

time of 1-2 seconds, a relaxation delay of 2-5 seconds, and a larger number of scans

(e.g., 1024 or more).

Data Processing: Apply a Fourier transform to the Free Induction Decay (FID). Phase and

baseline correct the spectrum. Reference the chemical shifts to the TMS signal. For ¹H NMR,

integrate the signals to determine proton ratios.[8]

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

where it will be vaporized.
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Ionization: Bombard the gaseous sample molecules with a beam of high-energy electrons

(typically 70 eV) to induce ionization and fragmentation.[10]

Mass Analysis: Accelerate the resulting positively charged ions into a mass analyzer (e.g.,

quadrupole or time-of-flight), which separates them based on their mass-to-charge (m/z)

ratio.[10]

Detection: The separated ions are detected, and a mass spectrum is generated, plotting the

relative abundance of each ion versus its m/z ratio.

Visualizations
The following diagrams illustrate the experimental workflow and structural relationships for the

spectroscopic characterization of 2,3-Dibromobenzaldehyde.
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Caption: General workflow for the spectroscopic characterization of 2,3-
Dibromobenzaldehyde.

Caption: Predicted ¹H NMR coupling relationships for the aromatic protons of 2,3-
Dibromobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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